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Compound of Interest

Compound Name: 2,4-Dibromobenzaldehyde

Cat. No.: B1584873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-
Dibromobenzaldehyde, a key intermediate in organic synthesis. An understanding of its

solubility is crucial for optimizing reaction conditions, developing purification strategies, and

formulating products. While specific quantitative solubility data for 2,4-Dibromobenzaldehyde
in a broad range of organic solvents is not extensively documented in publicly available

literature, this guide consolidates known qualitative information, presents data for analogous

compounds to infer a solubility profile, and provides a detailed experimental protocol for

determining its solubility.

Core Properties of 2,4-Dibromobenzaldehyde
A foundational understanding of the physicochemical properties of 2,4-Dibromobenzaldehyde
is essential for interpreting its solubility behavior.
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Property Value

CAS Number 5629-98-1

Molecular Formula C₇H₄Br₂O

Molecular Weight 263.91 g/mol [1]

Appearance Solid[2][3]

Melting Point 80 °C[4]

Solubility Profile
Direct, quantitative solubility data for 2,4-Dibromobenzaldehyde remains scarce in peer-

reviewed literature. However, based on the principle of "like dissolves like" and available data

for structurally similar compounds, a qualitative solubility profile can be inferred. The presence

of two bromine atoms and an aldehyde group on the benzene ring renders the molecule polar.

However, the aromatic ring itself is nonpolar. This dual character suggests that 2,4-
Dibromobenzaldehyde will exhibit good solubility in a range of polar aprotic and moderately

polar organic solvents. Its solubility in nonpolar solvents is expected to be lower, and it is likely

to be poorly soluble in water.

For a closely related compound, 3,4-Dibromobenzaldehyde, it is reported to be soluble in

ethanol and dichloromethane and slightly soluble in water[5]. Another analogue, 2,4-

dichlorobenzaldehyde, is soluble in ethyl acetate, acetone, toluene, and chloroform, but has

very low solubility in water and low solubility in methanol[6].

Table of Expected Qualitative Solubility and Analogous Data:
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Solvent
Expected Solubility of 2,4-
Dibromobenzaldehyde

Quantitative Data for
Analogous Compounds

Polar Aprotic Solvents

Acetone Likely Soluble
2,4-Dichlorobenzaldehyde:

Soluble[6]

Acetonitrile Likely Soluble -

Dimethylformamide (DMF) Likely Soluble -

Dimethyl Sulfoxide (DMSO) Likely Soluble -

Moderately Polar Solvents

Dichloromethane (DCM) Likely Soluble
3,4-Dibromobenzaldehyde:

Soluble[5]

Chloroform Likely Soluble
2,4-Dichlorobenzaldehyde:

Soluble[6]

Ethyl Acetate Likely Soluble
2,4-Dichlorobenzaldehyde:

Soluble[6]

Polar Protic Solvents

Ethanol Likely Soluble
3,4-Dibromobenzaldehyde:

Soluble[5]

Methanol
Likely Moderately to Low

Soluble

2,4-Dichlorobenzaldehyde:

Low solubility[6]

Water Likely Poorly Soluble

2,4-Dichlorobenzaldehyde:

Very low solubility[6]; 3,4-

Dibromobenzaldehyde: Slightly

soluble[5]

Nonpolar Solvents

Toluene
Likely Moderately to Low

Soluble

2,4-Dichlorobenzaldehyde:

Soluble[6]

Hexane Likely Poorly Soluble -
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Experimental Protocol for Solubility Determination
To obtain precise quantitative solubility data, a standardized experimental protocol is

necessary. The isothermal shake-flask method is a widely accepted and reliable technique for

determining the equilibrium solubility of a solid compound in a solvent.

Objective: To determine the equilibrium solubility of 2,4-Dibromobenzaldehyde in a selected

organic solvent at a specified temperature.

Materials:

2,4-Dibromobenzaldehyde (high purity)

Selected organic solvent(s) (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2,4-Dibromobenzaldehyde to several vials. The presence of

excess solid is crucial to ensure that equilibrium is reached.

Accurately add a known volume or mass of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in the thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period to allow the system to reach equilibrium. A

typical duration is 24 to 72 hours. To confirm equilibrium, samples can be taken at different

time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is reached when the

concentration of the solute in the solution remains constant.

Sample Collection and Preparation:

Once equilibrium is achieved, stop the agitation and allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean, pre-weighed vial to

remove any undissolved solid particles. This step should be performed quickly to minimize

any temperature fluctuations that could affect the solubility.

Accurately weigh the filtered solution.

Allow the solvent to evaporate completely under a gentle stream of nitrogen or in a

vacuum oven at a temperature below the compound's boiling point.

Weigh the vial containing the dry residue of 2,4-Dibromobenzaldehyde.

Quantification (Alternative to Gravimetric Analysis):

HPLC Method:

Prepare a series of standard solutions of 2,4-Dibromobenzaldehyde with known

concentrations in the chosen solvent.

Generate a calibration curve by plotting the peak area from the HPLC chromatograms

of the standard solutions against their corresponding concentrations.

Accurately dilute a known volume of the filtered saturated solution with the solvent.
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Inject the diluted sample into the HPLC system and record the chromatogram.

Determine the concentration of 2,4-Dibromobenzaldehyde in the diluted sample using

the calibration curve.

Calculation of Solubility:

Gravimetric Method:

Solubility ( g/100 g solvent) = [(mass of residue) / (mass of filtered solution - mass of

residue)] x 100

HPLC Method:

Calculate the concentration in the original saturated solution, accounting for the dilution

factor.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the isothermal shake-flask method.
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Sampling & Analysis

Calculation

Add excess 2,4-Dibromobenzaldehyde to vial

Add known volume of solvent

Seal vial

Agitate at constant temperature
(24-72 hours)

Withdraw supernatant

Filter through syringe filter

Quantify concentration
(Gravimetric or HPLC)

Calculate solubility
(e.g., g/100mL or mol/L)

Click to download full resolution via product page

Workflow for determining the solubility of 2,4-Dibromobenzaldehyde.
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This comprehensive approach, combining inferred solubility profiles with a robust experimental

protocol, provides a solid foundation for researchers and professionals working with 2,4-
Dibromobenzaldehyde. Accurate solubility data is paramount for the successful design and

execution of chemical processes, from laboratory-scale synthesis to industrial production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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